Cas no 1497424-16-4 (7-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: 7-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 1497424-16-4
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 6793315
• PubChem ID: 118496730
• Update Time: 2024-09-13

7-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17238976
• 1497424-16-4
• 7-Chloropyrrolo[2,1-f][1,2,4]triazin-4-amine

• Inchi： 1S/C6H5ClN4/c7-5-2-1-4-6(8)9-3-10-11(4)5/h1-3H,(H2,8,9,10)
• InChI Key： KUBHOKGLQDBYPL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(N)=NC=NN21

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.2Ų